Cas no 1956331-30-8 (1-Cyclohexyl-5-(4-methoxybutyl)-1H-tetrazole)
1-Cyclohexyl-5-(4-methoxybutyl)-1H-tetrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-Cyclohexyl-5-(4-methoxybutyl)-1H-tetrazole
-
- Inchi: 1S/C12H22N4O/c1-17-10-6-5-9-12-13-14-15-16(12)11-7-3-2-4-8-11/h11H,2-10H2,1H3
- InChI Key: UBDFARFWDVWXNC-UHFFFAOYSA-N
- SMILES: O(C)CCCCC1=NN=NN1C1CCCCC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 209
- XLogP3: 2.1
- Topological Polar Surface Area: 52.8
1-Cyclohexyl-5-(4-methoxybutyl)-1H-tetrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A817831-1g |
1-Cyclohexyl-5-(4-methoxybutyl)-1H-tetrazole |
1956331-30-8 | 97% | 1g |
$479.00 | 2021-07-13 | |
| Chemenu | CM513453-1g |
1-Cyclohexyl-5-(4-methoxybutyl)-1H-tetrazole |
1956331-30-8 | 97% | 1g |
$474 | 2023-03-07 |
1-Cyclohexyl-5-(4-methoxybutyl)-1H-tetrazole Related Literature
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on 1-Cyclohexyl-5-(4-methoxybutyl)-1H-tetrazole
Exploring the Properties and Applications of 1-Cyclohexyl-5-(4-methoxybutyl)-1H-tetrazole (CAS No. 1956331-30-8)
In the realm of organic chemistry and pharmaceutical research, 1-Cyclohexyl-5-(4-methoxybutyl)-1H-tetrazole (CAS No. 1956331-30-8) has emerged as a compound of significant interest. This tetrazole derivative is characterized by its unique molecular structure, combining a cyclohexyl group and a 4-methoxybutyl side chain. Such structural features make it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules and pharmaceutical agents. Researchers are increasingly exploring its potential in drug discovery, owing to its stability and reactivity under various conditions.
The growing demand for heterocyclic compounds like 1-Cyclohexyl-5-(4-methoxybutyl)-1H-tetrazole is driven by their applications in medicinal chemistry. Recent studies highlight its role as a scaffold for kinase inhibitors, a class of compounds gaining traction in oncology research. With the rise of personalized medicine and targeted therapies, this compound's ability to modulate enzymatic activity positions it as a promising candidate for further investigation. Additionally, its lipophilic properties enhance membrane permeability, a critical factor in drug delivery systems.
From a synthetic perspective, CAS No. 1956331-30-8 is often utilized in click chemistry reactions, a topic trending in green chemistry discussions. Its compatibility with copper-catalyzed azide-alkyne cycloaddition (CuAAC) makes it valuable for constructing complex molecular architectures. This aligns with the industry's shift toward sustainable synthesis methods, reducing waste and improving efficiency. Users searching for "tetrazole-based building blocks" or "high-yield coupling reagents" will find this compound highly relevant.
Beyond pharmaceuticals, 1-Cyclohexyl-5-(4-methoxybutyl)-1H-tetrazole finds niche applications in material science. Its incorporation into polymeric matrices can enhance thermal stability, a property sought after in high-performance materials. With the surge in interest around smart materials and advanced coatings, this compound's potential is being re-evaluated in contexts like self-healing polymers and conductive films.
For researchers and manufacturers, understanding the spectroscopic data (e.g., NMR, IR) and chromatographic purity of CAS No. 1956331-30-8 is crucial. Common queries such as "synthesis optimization for tetrazoles" or "scaling up heterocyclic production" reflect practical challenges addressed by recent advancements in process chemistry. Collaborative efforts between academia and industry continue to refine protocols for its large-scale preparation.
In summary, 1-Cyclohexyl-5-(4-methoxybutyl)-1H-tetrazole exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted applications—from drug design to functional materials—underscore its importance in addressing contemporary scientific challenges. As interest in tailored chemical solutions grows, this compound remains a focal point for future breakthroughs.
1956331-30-8 (1-Cyclohexyl-5-(4-methoxybutyl)-1H-tetrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)